2,2,4,4-Tetramethylcyclobutan-1-amine hydrochloride
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Description
2,2,4,4-Tetramethylcyclobutan-1-amine hydrochloride is a useful research compound. Its molecular formula is C8H18ClN and its molecular weight is 163.69. The purity is usually 95%.
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Scientific Research Applications
Reactions with Nucleophiles
Research has explored the reactions of chlorosulfanyl derivatives of cyclobutanones, including 2,2,4,4-tetramethylcyclobutan-1-one, with various nucleophiles. These reactions involve substitution and rearrangement processes, highlighting the compound's versatility in chemical synthesis (Majchrzak et al., 2006).
Annulation Reactions
The compound has been used in [4 + 2]-annulation reactions with aminocyclobutanes and aldehydes, leading to the synthesis of tetrahydropyranyl amines. This demonstrates its utility in creating complex chemical structures (Perrotta et al., 2015).
Reactions with Amines and Other Nucleophiles
A study detailed how 2,2,4,4-tetramethyl-1,3-cyclobutanedione reacts with various nucleophiles, including primary amines. These reactions are significant for synthesizing substituted imidazolines and dihydropyrimidines (Hansen & Demarco, 1969).
Safety Assessment in Food Contact Materials
The safety of 2,2,4,4-tetramethylcyclobutane-1,3-diol, a related compound, was evaluated by the EFSA Panel on Food Contact Materials, highlighting its potential use in the manufacture of polyesters for food packaging (Flavourings, 2013).
Cycloaddition Reactions
The compound has been involved in [2 + 3]-cycloaddition reactions to produce spirocyclic 1,3-thiazolidines, demonstrating its applicability in creating diverse chemical structures (Gebert et al., 2003).
Properties
IUPAC Name |
2,2,4,4-tetramethylcyclobutan-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17N.ClH/c1-7(2)5-8(3,4)6(7)9;/h6H,5,9H2,1-4H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJIJEPVBLBWXHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(C1N)(C)C)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.